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molecular formula C6H3Cl2N3 B047463 2,6-Dichloroimidazo[1,2-b]pyridazine CAS No. 112581-77-8

2,6-Dichloroimidazo[1,2-b]pyridazine

Cat. No. B047463
CAS RN: 112581-77-8
M. Wt: 188.01 g/mol
InChI Key: MGNCSIAIZSTMHX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07307165B2

Procedure details

Under a nitrogen stream, 2,6-dichloroimidazo[1,2-b]pyridazine (0.50 g, 2.66 mmol) and bis(triphenylphosphine)nickel(II) dichloride (0.17 g, 0.27 mmol) were added to tetrahydrofuran (5.0 ml), and a solution of n-propylzinc bromide in tetrahydrofuran (0.5 M, 7.98 ml, 3.99 mmol) was added dropwise over 10 minutes to the mixture under ice-cooling. The reaction mixture was stirred for 10 minutes under ice-cooling, and warmed to room temperature and stirred for 2 hours at room temperature. Cold water (50 ml) was added to the reaction mixture which was then acidified with dilute hydrochloric acid, and extracted with ethyl acetate. The extracts were washed with dilute hydrochloric acid, a saturated saline, an aqueous saturated sodium bicarbonate solution and a saturated saline in this order. The resulting organic layer was dried over anhydrous magnesium sulfate, filtrated and concentrated. The concentrated residue was purified by silica gel column chromatography (ethyl acetate:hexane=3:7) to give the title compound as white crystals. The yield was 0.43 g (82.7%).
Name
2,6-dichloroimidazo[1,2-b]pyridazine
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
5 mL
Type
reactant
Reaction Step One
Name
bis(triphenylphosphine)nickel(II) dichloride
Quantity
0.17 g
Type
catalyst
Reaction Step One
Name
n-propylzinc bromide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
tetrahydrofuran
Quantity
7.98 mL
Type
reactant
Reaction Step Two
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
water
Quantity
50 mL
Type
solvent
Reaction Step Four
Name
title compound

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[N:3]=[C:4]2[CH:9]=[CH:8][C:7](Cl)=[N:6][N:5]2[CH:11]=1.O1C[CH2:15][CH2:14][CH2:13]1.[Br-].C([Zn+])CC.Cl>Cl[Ni](Cl)([P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)[P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.O>[Cl:1][C:2]1[N:3]=[C:4]2[CH:9]=[CH:8][C:7]([CH2:13][CH2:14][CH3:15])=[N:6][N:5]2[CH:11]=1 |f:2.3,^1:25,44|

Inputs

Step One
Name
2,6-dichloroimidazo[1,2-b]pyridazine
Quantity
0.5 g
Type
reactant
Smiles
ClC=1N=C2N(N=C(C=C2)Cl)C1
Name
tetrahydrofuran
Quantity
5 mL
Type
reactant
Smiles
O1CCCC1
Name
bis(triphenylphosphine)nickel(II) dichloride
Quantity
0.17 g
Type
catalyst
Smiles
Cl[Ni]([P](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)([P](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)Cl
Step Two
Name
n-propylzinc bromide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Br-].C(CC)[Zn+]
Name
tetrahydrofuran
Quantity
7.98 mL
Type
reactant
Smiles
O1CCCC1
Step Three
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Step Four
Name
water
Quantity
50 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for 10 minutes under ice-
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooling
TEMPERATURE
Type
TEMPERATURE
Details
cooling
STIRRING
Type
STIRRING
Details
stirred for 2 hours at room temperature
Duration
2 h
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
WASH
Type
WASH
Details
The extracts were washed with dilute hydrochloric acid
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The resulting organic layer was dried over anhydrous magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtrated
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The concentrated residue was purified by silica gel column chromatography (ethyl acetate:hexane=3:7)

Outcomes

Product
Details
Reaction Time
 10 min
Name
title compound
Type
product
Smiles
ClC=1N=C2N(N=C(C=C2)CCC)C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.